Cas no 959632-16-7 (Methyl 4-formyl-2-(trifluoromethyl)benzoate)

• Product Name: Methyl 4-formyl-2-(trifluoromethyl)benzoate
• CAS No: 959632-16-7
• MF: C₁₀H₇F₃O₃
• MW: 232.155993700027
• CID: 2179742
• PubChem ID: 57443312
• Update Time: 2024-10-25

Methyl 4-formyl-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-formyl-2-(trifluoromethyl)benzoate
• CGGGWRDRBMSXOL-UHFFFAOYSA-N
• AX8271564
• 4-Formyl-2-trifluoromethyl-benzoic acid methyl ester
• Benzoic acid, 4-formyl-2-(trifluoromethyl)-, methyl ester
• 959632-16-7
• DB-255243
• SCHEMBL498274
• CS-0312368
• Z2044779415
• F82016
• EN300-11689411
• MFCD27935000

• MDL： MFCD27935000
• Inchi： 1S/C10H7F3O3/c1-16-9(15)7-3-2-6(5-14)4-8(7)10(11,12)13/h2-5H,1H3
• InChI Key： CGGGWRDRBMSXOL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=O)C=CC=1C(=O)OC)(F)F

Computed Properties

• Exact Mass: 232.03472857g/mol
• Monoisotopic Mass: 232.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters